Cas no 352035-98-4 (1-(3-bromo-1-propynyl)naphthalene)

• Product Name: 1-(3-bromo-1-propynyl)naphthalene
• CAS No: 352035-98-4
• MF: C₁₃H₉Br
• MW: 245.114562749863
• CID: 920017
• PubChem ID: 329760507
• Update Time: 2025-04-19

1-(3-bromo-1-propynyl)naphthalene Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-1-propynyl)naphthalene
• 1-(3-bromoprop-1-ynyl)naphthalene
• 1-(3-bromo-1-propyn-1-yl)-naphthalene
• 1-(3-bromoprop-1-yn-1-yl)naphthalene
• 1-(3-bromo-prop-1-ynyl)-naphthalene
• 3-(α-Naphthyl)propargyl bromide
• 3-bromo-1-(1-naphthyl)-1-propyne
• AG-F-21355
• AGN-PC-003QRB
• CTK4H3913
• Naphthalene, 1-(3-bromo-1-propynyl)-
• SureCN1858300
• 3-(a-naphthyl)propargyl bromide
• 352035-98-4
• 1-(3-Bromo-1-propynyl)naphthalene, 97%
• AKOS025295202
• DTXSID50568180
• MFCD09265171
• DB-258751
• SCHEMBL1858300
• J-019999

• MDL： MFCD09265171
• Inchi： 1S/C13H9Br/c14-10-4-8-12-7-3-6-11-5-1-2-9-13(11)12/h1-3,5-7,9H,10H2
• InChI Key： LHDMQJTYLOVTPS-UHFFFAOYSA-N
• SMILES： BrCC#CC1C=CC=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 243.98900
• Monoisotopic Mass: 243.98876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Melting Point: 43-47 °C
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• PSA: 0.00000
• LogP: 3.58620

1-(3-bromo-1-propynyl)naphthalene Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H315-H318-H335-H400
• Warning Statement： P261-P273-P280-P305+P351+P338
• Hazardous Material transportation number：UN 3082 9/PG 3
• WGK Germany：3
• Hazard Category Code： 37/38-41-50
• Safety Instruction： 26-39-61
• Hazardous Material Identification：